Cas no 1227268-87-2 (3-Chloro-5,7-diMethylindazole)

• Product Name: 3-Chloro-5,7-diMethylindazole
• CAS No: 1227268-87-2
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 4563781
• Update Time: 2025-11-01

3-Chloro-5,7-diMethylindazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,7-diMethylindazole
• 3-Chloro-5,7-dimethyl-2H-indazole

• Inchi： 1S/C9H9ClN2/c1-5-3-6(2)8-7(4-5)9(10)12-11-8/h3-4H,1-2H3,(H,11,12)
• InChI Key： GGMHZCGTSBYDCH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2C)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Chloro-5,7-diMethylindazole

Introduction to 3-Chloro-5,7-dimethylindazole (CAS No: 1227268-87-2)

3-Chloro-5,7-dimethylindazole, identified by the Chemical Abstracts Service Number (CAS No) 1227268-87-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyridine ring system, with substituents that enhance its pharmacological potential. The presence of chlorine and methyl groups at specific positions in its molecular structure imparts unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-Chloro-5,7-dimethylindazole facilitates interactions with biological targets, particularly enzymes and receptors involved in critical cellular pathways. Its indazole core is a common pharmacophore in medicinal chemistry, known for its ability to modulate biological processes. The chlorine substituent at the 3-position enhances electrophilicity, enabling nucleophilic substitution reactions that are pivotal in medicinal chemistry synthesis. Meanwhile, the methyl groups at the 5- and 7-positions contribute to steric hindrance and electronic effects, influencing the compound's overall reactivity and binding affinity.

In recent years, 3-Chloro-5,7-dimethylindazole has been explored as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural versatility to develop novel compounds with potential therapeutic applications. For instance, derivatives of this scaffold have been investigated for their antimicrobial and anti-inflammatory properties. The indazole ring system is particularly recognized for its role in modulating immune responses and inhibiting inflammatory cytokine production. This has led to its incorporation into experimental drugs targeting autoimmune diseases and chronic inflammation.

Moreover, 3-Chloro-5,7-dimethylindazole has shown promise in oncology research. Studies indicate that modifications of this compound can lead to inhibitors of kinases and other enzymes overexpressed in cancer cells. The chlorine atom serves as a handle for further functionalization, allowing chemists to design molecules that selectively target tumor cells while minimizing toxicity to healthy tissues. Recent advancements in computational chemistry have accelerated the design of such derivatives by predicting binding affinities and optimizing pharmacokinetic profiles.

The synthesis of 3-Chloro-5,7-dimethylindazole involves multi-step organic reactions that highlight its synthetic utility. One common approach includes the chlorination of a pre-formed dimethylindazole precursor using reagents such as phosphorus oxychloride (POCl₃). This method efficiently introduces the chlorine atom at the 3-position while preserving the methyl groups at 5- and 7-. Alternative synthetic routes employ palladium-catalyzed cross-coupling reactions to construct the indazole core with high precision. These methodologies underscore the compound's importance as a building block in fine chemical synthesis.

From a pharmacological perspective, 3-Chloro-5,7-dimethylindazole exhibits interesting interactions with biological targets. Preliminary studies suggest that it may inhibit enzymes involved in DNA replication and repair, making it a candidate for developing chemotherapeutic agents. Additionally, its ability to cross cell membranes enhances its potential as a drug candidate. Researchers are exploring its effects on ion channels and receptors associated with neurological disorders, such as epilepsy and Alzheimer's disease. The compound's dual functionality—both as a scaffold for further derivatization and as an active molecule—makes it a compelling subject of investigation.

The regulatory landscape for 3-Chloro-5,7-dimethylindazole aligns with international standards for pharmaceutical intermediates. Manufacturers adhering to Good Manufacturing Practices (GMP) ensure high purity and consistency in production batches. Quality control measures include spectroscopic analysis (NMR, IR), chromatographic techniques (HPLC), and mass spectrometry to verify structural integrity and detect impurities. These rigorous standards are essential for advancing preclinical studies and ensuring safety in human trials.

In conclusion,3-Chloro-5,7-dimethylindazole (CAS No: 1227268-87-2) represents a significant advancement in pharmaceutical research due to its structural versatility and biological activity. Its role as an intermediate in drug development underscores its importance across multiple therapeutic areas. As computational methods improve and synthetic techniques evolve,3-Chloro-5,7-dimethylindazole will continue to serve as a cornerstone for discovering novel therapeutic agents that address unmet medical needs.